(R,S)-1-Methyl-3-nicotinoylpyrrolidone-d3
CAS No.: 86270-95-3
Cat. No.: VC0133290
Molecular Formula: C11H12N2O2
Molecular Weight: 207.247
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 86270-95-3 |
|---|---|
| Molecular Formula | C11H12N2O2 |
| Molecular Weight | 207.247 |
| IUPAC Name | 3-(pyridine-3-carbonyl)-1-(trideuteriomethyl)pyrrolidin-2-one |
| Standard InChI | InChI=1S/C11H12N2O2/c1-13-6-4-9(11(13)15)10(14)8-3-2-5-12-7-8/h2-3,5,7,9H,4,6H2,1H3/i1D3 |
| Standard InChI Key | SCVLPUZALILIEN-FIBGUPNXSA-N |
| SMILES | CN1CCC(C1=O)C(=O)C2=CN=CC=C2 |
Introduction
Physical and Chemical Properties
Basic Properties
The physical and chemical properties of (R,S)-1-Methyl-3-nicotinoylpyrrolidone-d3 are crucial for understanding its behavior in various experimental conditions and applications. Based on available data, the key properties are summarized in Table 1 below:
| Property | Value | Uncertainty |
|---|---|---|
| Molecular Formula | C11H9D3N2O2 | - |
| Molecular Weight | 207.24 g/mol | - |
| Flash Point | 204.0 °C | ±25.9 °C |
| Boiling Point | 413.8 °C (at 760 mmHg) | ±35.0 °C |
| Polarizability | 21.6 × 10⁻²⁴ cm³ | ±0.5 × 10⁻²⁴ cm³ |
| Density | 1.2 g/cm³ | ±0.1 g/cm³ |
| Vapor Pressure | 0.0 mmHg (at 25°C) | ±1.0 mmHg |
The relatively high boiling point (413.8 °C) suggests strong intermolecular forces, which is consistent with the compound's structure containing multiple polar functional groups capable of hydrogen bonding and dipole-dipole interactions . The low vapor pressure (effectively 0.0 mmHg at 25°C) further indicates low volatility at room temperature, which has implications for its handling and storage .
Spectroscopic Properties
The deuterium labeling makes this compound particularly valuable for mass spectrometric applications. In mass spectrometry, the deuterated compound would exhibit a mass increase of approximately 3 Da compared to the non-deuterated form, allowing it to serve as an internal standard for quantitative analysis while maintaining nearly identical chemical behavior to the non-deuterated analog.
Applications and Uses
Analytical Applications
While specific research applications of (R,S)-1-Methyl-3-nicotinoylpyrrolidone-d3 are not extensively documented in the available literature, its classification among nicotine derivatives in multiple chemical catalogs suggests its relevance to nicotine-related research . The compound may serve as a standard or reference material in studies investigating nicotine metabolism, tobacco chemistry, or the formulation and analysis of e-cigarette liquids.
The presence of this compound in catalogs alongside other deuterated nicotine derivatives, such as (R,S)-1-Methyl-3-nicotinoylpyrrolidone-d4 (CAS: 764661-22-5), further supports its role in nicotine-related research and analytical chemistry . Its utility as a reference standard may extend to quality control procedures in the pharmaceutical industry, particularly for products related to smoking cessation or nicotine replacement therapies.
(R,S)-1-Methyl-3-nicotinoylpyrrolidone-d3 (CAS: 86270-95-3) represents a specialized deuterium-labeled compound with significant applications in analytical chemistry and pharmaceutical research. Its structural characteristics, featuring three deuterium atoms replacing hydrogen in the methyl group of 1-methyl-3-nicotinoylpyrrolidone, make it particularly valuable as a reference standard for mass spectrometric analysis.
The physical and chemical properties of this compound, including its molecular weight of 207.24 g/mol, high boiling point of approximately 413.8°C, and low vapor pressure, influence its handling, storage, and application in research settings. Proper storage at refrigerated or freezer temperatures is essential to maintain the compound's stability and isotopic purity over time.
From a safety perspective, (R,S)-1-Methyl-3-nicotinoylpyrrolidone-d3 carries a "warning" hazard classification, with potential health risks if swallowed, contacted with skin, or inhaled. Appropriate protective measures, including personal protective equipment and proper waste management, should be implemented when handling this compound in laboratory settings.
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